Cas no 399-69-9 (2,5-Bis(trifluoromethyl)-1H-benzo[d]imidazole)

• Product Name: 2,5-Bis(trifluoromethyl)-1H-benzo[d]imidazole
• CAS No: 399-69-9
• MF: C₉H₄F₆N₂
• MW: 254.131882667542
• CID: 1088407
• PubChem ID: 9814
• Update Time: 2025-09-20

2,5-Bis(trifluoromethyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-1H-benzo[d]imidazole
• 2,5-Bis-(trifluormethyl)-benzimidazol
• 2,5-Bis(trifluoromethyl)-1H-benzimidazole
• 2,5-Bis(trifluoromethyl)benzimidazole
• 2,5-Bis-trifluormethyl-1(3)H-benzimidazol
• 2,5-bis-trifluoromethyl-1(3)H-be
• 2,5-bis-trifluoromethyl-1(3)H-benzoimidazole
• 2,5-ditrifluoromethylbenzimidazole
• AC1L1TVS
• BENZIMIDAZOLE, 2,5-BIS(TRIFLUOROMETHYL)-
• BRN 0027277
• CTK8I5849
• LS-32647
• SCHEMBL10694441
• A873518
• 399-69-9
• 2,5-bis(trifluoromethyl)-benzimidazole
• SCHEMBL5681855
• 2,6-bis(trifluoromethyl)-1H-benzimidazole
• Q63392124
• AKOS003197327
• DTXSID50192944
• BKFXAUQYNCJXIZ-UHFFFAOYSA-N
• 4-23-00-01150 (Beilstein Handbook Reference)

• Inchi： 1S/C9H4F6N2/c10-8(11,12)4-1-2-5-6(3-4)17-7(16-5)9(13,14)15/h1-3H,(H,16,17)
• InChI Key： BKFXAUQYNCJXIZ-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC(C(F)(F)F)=CC=2N1)(F)F

Computed Properties

• Exact Mass: 254.02792
• Monoisotopic Mass: 254.02786711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles